Cas no 898765-39-4 ( )

  structure
  structure
Product Name: 
CAS No:898765-39-4
MF:C14H18O3
MW:234.290924549103
CID:994092
PubChem ID:24726899
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 7-(3-METHYLPHENYL)-7-OXOHEPTANOIC ACID
    • 7-(3-METHYLPHENYL)-7-OXOHEPTANOICACID
    • DTXSID30645286
    • MFCD01320046
    • 898765-39-4
    • MS-20994
    • AKOS016022431
    •  
    • MDL: MFCD01320046
    • Inchi: 1S/C14H18O3/c1-11-6-5-7-12(10-11)13(15)8-3-2-4-9-14(16)17/h5-7,10H,2-4,8-9H2,1H3,(H,16,17)
    • InChI Key: SLFHIHVSMDFRPB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C)C=1)CCCCCC(=O)O

Computed Properties

  • Exact Mass: 234.12600
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 3.21280

  Pricemore >>

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